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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the monomer [2-
(methacryloyloxy)ethyl] trimethylammonium chloride (METAC). It details its chemical structure,
physicochemical properties, experimental protocols for its polymerization, and its mechanism of
action in antimicrobial applications.

Core Concepts: The METAC Monomer Structure

[2-(Methacryloyloxy)ethyl] trimethylammonium chloride, commonly known as METAC, is a
quaternary ammonium salt of a methacrylate monomer. Its chemical structure is characterized
by three key functional components: a polymerizable methacrylate group, a flexible ethylene
spacer, and a permanently cationic trimethylammonium group.[1] This unique architecture
makes METAC a versatile building block in polymer chemistry, particularly for the synthesis of
cationic polymers with a wide range of applications, including as flocculants, in gene delivery,
and as antimicrobial agents.

The molecular formula for METAC is CoH1sCINO:2.[1][2] The presence of the methacrylate
group allows it to readily undergo free-radical polymerization, either alone to form poly(METAC)
or with other monomers to create copolymers with tailored properties.[3] The quaternary
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ammonium group imparts a permanent positive charge, which is crucial for its electrostatic

interactions with negatively charged surfaces and biomolecules.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of the METAC monomer.

Property

Value

References

Chemical Name

[2-(Methacryloyloxy)ethyl]

trimethylammonium chloride

[1](21[4]

Synonyms METAC, MAETAC, TMAEMC [1]12]
CAS Number 5039-78-1 [1]I2]
Molecular Formula CoH1sCINO2 [11[2][5]
Molecular Weight 207.70 g/mol [1112][5]
Appearance Colorless to yellowish liquid [1]
Melting Point -25°C [5]
Boiling Point >100 °C [5]
Density 1.105 g/mL at 25 °C [5]

Refractive Index

n20/D 1.469

[5]

Viscosity 50 cP at 23 °C
Solubility Soluble in water [5]
Stable, but may undergo
spontaneous polymerization.
N Incompatible with steel, rust,
Stability [5]

reducing agents, heavy metal
salts, carbon dioxide, and

oxidizing agents.

Experimental Protocols
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General Protocol for Free-Radical Solution
Polymerization of METAC

This protocol describes a general method for the homopolymerization of METAC in a solution
using a free-radical initiator.

Materials:
e [2-(Methacryloyloxy)ethyl] trimethylammonium chloride (METAC) monomer
e Solvent (e.g., deionized water, methanol, or a mixture)

» Free-radical initiator (e.g., 2,2'-Azobis(2-methylpropionamidine) dihydrochloride (V-50) for
agueous solutions, or Azobisisobutyronitrile (AIBN) for organic solvents)

e Round-bottom flask equipped with a magnetic stir bar, condenser, and nitrogen inlet
e Heating mantle or oil bath

» Precipitating solvent (e.g., acetone or ethanol)

« Filtration apparatus

e Vacuum oven

Procedure:

o Monomer and Solvent Preparation: In a round-bottom flask, dissolve the desired amount of
METAC monomer in the chosen solvent. The concentration can be varied to control the
polymerization rate and final polymer molecular weight.

¢ Inert Atmosphere: Purge the solution with an inert gas, such as nitrogen or argon, for at least
30 minutes to remove dissolved oxygen, which can inhibit free-radical polymerization.

¢ Initiator Addition: Dissolve the free-radical initiator in a small amount of the solvent and add it
to the reaction flask. The amount of initiator will influence the molecular weight of the
resulting polymer.
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o Polymerization Reaction: Heat the reaction mixture to the desired temperature (typically 60-
80 °C for AIBN or V-50) under a continuous flow of inert gas. Allow the polymerization to
proceed for a predetermined time (e.g., 4-24 hours). The solution will become more viscous
as the polymer forms.

o Polymer Precipitation: After the reaction is complete, cool the flask to room temperature.
Precipitate the polymer by slowly adding the reaction mixture to a stirred excess of a non-
solvent (e.g., acetone).

 Purification: Collect the precipitated polymer by filtration. Wash the polymer multiple times
with the precipitating solvent to remove any unreacted monomer and initiator.

e Drying: Dry the purified poly(METAC) in a vacuum oven at a moderate temperature (e.g., 40-
50 °C) until a constant weight is achieved.

Analysis of Residual METAC Monomer by Gas
Chromatography (GC)

This protocol outlines a general approach for quantifying unreacted METAC monomer in a
polymer sample.

Materials:

Polymer sample

Appropriate solvent for dissolving the polymer and extracting the monomer

Internal standard

Gas chromatograph with a Flame lonization Detector (GC-FID) or Mass Spectrometer (GC-
MS)

Appropriate GC column

Procedure:
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o Sample Preparation: Accurately weigh a known amount of the polymer sample and dissolve
it in a suitable solvent. Add a known amount of an internal standard.

» Extraction (if necessary): If the polymer is not fully soluble, the residual monomer may need
to be extracted using a suitable solvent.

o Calibration: Prepare a series of standard solutions of METAC of known concentrations in the
same solvent, each containing the same concentration of the internal standard.

e GC Analysis: Inject the prepared sample and standard solutions into the GC. The GC
conditions (e.g., inlet temperature, oven temperature program, carrier gas flow rate) should
be optimized for the separation of METAC and the internal standard.

o Quantification: Create a calibration curve by plotting the ratio of the peak area of METAC to
the peak area of the internal standard against the concentration of the METAC standards.
Use this calibration curve to determine the concentration of residual METAC in the polymer
sample.

Visualizations
Free-Radical Polymerization of METAC

The following diagram illustrates the fundamental steps of the free-radical polymerization of
METAC.
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A schematic of the free-radical polymerization of METAC.

Antimicrobial "Contact-Killing" Mechanism of
Poly(METAC)
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The diagram below depicts the proposed mechanism by which poly(METAC) surfaces exert
their antimicrobial activity.
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The "contact-killing" mechanism of a poly(METAC) surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8150949/
https://www.researchgate.net/figure/Sketch-of-the-proposed-antibacterial-mechanism-of-the-polycationic-METAC-coating-The_fig5_368469137
https://pmc.ncbi.nlm.nih.gov/articles/PMC9846193/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9846193/
https://www.benchchem.com/product/b1222373#what-is-metac-monomer-structure
https://www.benchchem.com/product/b1222373#what-is-metac-monomer-structure
https://www.benchchem.com/product/b1222373#what-is-metac-monomer-structure
https://www.benchchem.com/product/b1222373#what-is-metac-monomer-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222373?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

